Kedarcidin vs. Neocarzinostatin: Distinct (R)-Vicinal Diol Stereochemistry in the Enediyne Core
Kedarcidin chromophore possesses an (R)-vicinal diol stereochemistry, whereas neocarzinostatin (NCS) and C-1027 have an (S)-vicinal diol stereochemistry [1][2]. This stereochemical difference is defined by the stereospecific action of epoxide hydrolases (EHs) during biosynthesis: KedF from the kedarcidin cluster produces the (R)-diol, while NcsF2 and SgcF from NCS and C-1027, respectively, produce the (S)-diol [3]. This divergence influences the 3D conformation of the chromophore and its subsequent interaction with DNA and the apoprotein [4].
| Evidence Dimension | Enediyne core vicinal diol stereochemistry |
|---|---|
| Target Compound Data | (R)-vicinal diol stereochemistry |
| Comparator Or Baseline | Neocarzinostatin (NCS): (S)-vicinal diol; C-1027: (S)-vicinal diol |
| Quantified Difference | Stereochemical inversion (R vs. S configuration) |
| Conditions | Structural determination by X-ray crystallography and NMR; biosynthetic enzyme assays. |
Why This Matters
Procurement of the correct stereoisomer is critical as (R) vs. (S) configuration dictates downstream DNA binding orientation and cleavage efficiency, making NCS an unsuitable substitute for studies requiring kedarcidin's specific molecular geometry.
- [1] Figure 1: Structures of the enediyne chromophores of chromoproteins C-1027, neocarzinostatin, and kedarcidin, with respective (R)- and (S)-vicinal diol stereochemistry highlighted. PMC3849214, 2014. View Source
- [2] Lohman, J. R.; Huang, S.-X.; Horsman, G. P.; Dilfer, P. E.; Huang, T.; Chen, Y.; Wendt-Pienkowski, E.; Shen, B. Cloning and sequencing of the kedarcidin biosynthetic gene cluster from Streptoalloteichus sp. ATCC 53650 revealing new insights into biosynthesis of the enediyne family of antitumor antibiotics. Mol. BioSyst. 2013, 9 (3), 478-491. View Source
- [3] Horsman, G. P.; Chen, Y.; Thorson, J. S.; Shen, B. Polyketide synthase chemistry does not direct biosynthetic divergence between 9- and 10-membered enediynes. Proc. Natl. Acad. Sci. USA 2010, 107 (25), 11331-11335. View Source
- [4] Kedarcidin chromophore: an enediyne that cleaves DNA in a sequence-specific manner. Semantic Scholar. https://www.semanticscholar.org/author/W.-Solomon/144212479 View Source
